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Compound of Interest

Compound Name: 3-(Diethylamino)-1,2-propanediol

Cat. No.: B1585586

In the landscape of advanced chemical synthesis, the strategic selection of intermediates is
paramount to the successful construction of complex molecular frameworks. 3-
(Diethylamino)-1,2-propanediol is a prime example of a versatile chemical intermediate that
provides chemists with a powerful tool for molecular design.[1] Its structure, which uniquely
combines a tertiary amine with a diol functionality, offers multiple reactive sites for precise
chemical modifications.[1][2] This inherent versatility makes it an indispensable precursor in a
variety of multi-step syntheses, most notably in the development of Active Pharmaceutical
Ingredients (APIs).[1][2] This guide offers a technical exploration of the synthesis, properties,
and critical applications of 3-(Diethylamino)-1,2-propanediol, providing researchers,
scientists, and drug development professionals with insights into its role in modern organic
synthesis.

Core Physicochemical and Structural Properties

Understanding the fundamental properties of 3-(Diethylamino)-1,2-propanediol is essential
for its effective application in synthesis. The compound is a clear liquid at room temperature,
miscible with water, and possesses a distinct combination of a nucleophilic tertiary amine and
two hydroxyl groups capable of a wide range of chemical transformations.[3]

Chemical Structure

Caption: Molecular Structure of 3-(Diethylamino)-1,2-propanediol

Key Physicochemical Data
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Property Value Source
CAS Number 621-56-7 [2][4]
Molecular Formula C7H17NO:2 [2][5]
Molecular Weight 147.22 g/mol [2][5]
Appearance Clear liquid [3]
Boiling Point 233-235°C

Density 0.965 g/mL at 25 °C

Flash Point 108 °C (226.4 °F) - closed cup

Water Solubility Miscible [3]
Refractive Index n20/D 1.4602

Synthesis Pathway: From Precursors to
Intermediate

The synthesis of N,N-disubstituted-3-amino-1,2-propanediol compounds is typically achieved
through the nucleophilic substitution reaction between the corresponding amine and an
epoxide or a halohydrin. A common industrial approach involves the reaction of diethylamine
with 3-chloro-1,2-propanediol in the presence of a base to neutralize the hydrogen chloride
formed during the reaction. This method provides a direct and efficient route to the target
intermediate.

General Synthesis Workflow
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Reactants

3-Chloro-1,2-propanediol Diethylamine Base (e.g., NaOH)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Introduction: The Architectural Versatility of a Key
Building Block]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585586#role-of-3-diethylamino-1-2-propanediol-as-
a-chemical-intermediate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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